Cas no 53314-95-7 (7-Fluoro-tryptophan)

• Product Name: 7-Fluoro-tryptophan
• CAS No: 53314-95-7
• MF: C₁₁H₁₁FN₂O₂
• MW: 222.215646028519
• MDL: MFCD09264339
• CID: 859134
• PubChem ID: 9920885
• Update Time: 2025-06-26

7-Fluoro-tryptophan Chemical and Physical Properties

Names and Identifiers

• 7-FLUORO-DL-TRYPTOPHAN
• 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid
• (R)-2-Amino-3-(7-fluoro-1H-indol-3-yl)propanoic acid
• L-Tryptophan, 7-fluoro-
• DL-Tryptophan, 7-fluoro-
• AK478550
• AKOS022688484
• SCHEMBL571204
• A50281
• DB-296753
• CS-0155806
• 2-amino-3-(7-fluoro-1H-indol-3-yl)propanoicAcid
• DS-18895
• MFCD09264339
• 7-F-L-tryptophan
• SCHEMBL18029026
• 53314-95-7
• 7-Fluoro-tryptophan

• MDL： MFCD09264339
• Inchi： 1S/C11H11FN2O2/c12-8-3-1-2-7-6(5-14-10(7)8)4-9(13)11(15)16/h1-3,5,9,14H,4,13H2,(H,15,16)
• InChI Key： ADMHYWIKJSPIGJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC=C2CC(C(=O)O)N

Computed Properties

• Exact Mass: 222.08045576g/mol
• Monoisotopic Mass: 222.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 79.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 7-Fluoro-tryptophan

Comprehensive Analysis of 7-Fluoro-tryptophan (CAS No. 53314-95-7): Properties, Applications, and Research Insights

7-Fluoro-tryptophan (CAS No. 53314-95-7) is a fluorinated derivative of the essential amino acid tryptophan, widely recognized for its unique biochemical properties and applications in pharmaceutical and biotechnological research. This compound, characterized by the substitution of a fluorine atom at the 7-position of the tryptophan indole ring, has garnered significant attention due to its potential in protein engineering, fluorescence labeling, and metabolic studies. Researchers and industries are increasingly exploring its role in drug development and biomolecular imaging, aligning with current trends in precision medicine and bioorthogonal chemistry.

The structural modification introduced by the 7-fluoro group enhances the compound's stability and alters its electronic properties, making it invaluable for NMR spectroscopy and X-ray crystallography. These techniques are critical for elucidating protein structures and dynamics, a hot topic in structural biology. Moreover, 7-Fluoro-tryptophan is often used as a non-canonical amino acid to study protein folding and function, addressing common search queries like "how to incorporate fluorinated amino acids into proteins" or "applications of fluorinated tryptophan in biophysics".

In the context of drug discovery, 7-Fluoro-tryptophan serves as a key intermediate for designing targeted therapies, particularly in oncology and neurology. Its ability to modulate enzyme activity and receptor interactions has been explored in recent studies on neurodegenerative diseases and cancer metabolism. This aligns with trending searches such as "fluorinated amino acids in cancer research" and "tryptophan derivatives for brain health", reflecting growing public interest in innovative therapeutic approaches.

From a synthetic perspective, the production of 7-Fluoro-tryptophan involves advanced organic synthesis techniques, including electrophilic aromatic substitution and enzymatic catalysis. Researchers frequently search for "efficient synthesis routes for fluorinated tryptophan" or "green chemistry approaches to amino acid modification", highlighting the demand for sustainable methodologies. The compound's purity and stereochemical integrity are critical for reproducible results, a concern often raised in pharmaceutical quality control forums.

Beyond its scientific applications, 7-Fluoro-tryptophan has also become a subject of interest in bioinformatics and computational chemistry. Molecular docking simulations and quantum mechanical calculations leverage its fluorinated structure to predict binding affinities and metabolic pathways. This intersects with popular queries like "computational modeling of fluorinated biomolecules" and "AI in drug design", underscoring the compound's relevance in cutting-edge research.

In summary, 7-Fluoro-tryptophan (CAS No. 53314-95-7) represents a versatile tool in modern science, bridging gaps between chemical biology, medicine, and material science. Its continued exploration promises to unlock new avenues in personalized therapeutics and biomaterial innovation, making it a focal point for academia and industry alike.